Cas no 2171952-69-3 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid)

3-{2-[3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethyl}benzoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a benzoic acid moiety and an Fmoc-protected amino group, offering selective deprotection under mild basic conditions, which is advantageous for solid-phase peptide synthesis (SPPS). Its structure allows for efficient incorporation into peptide chains while maintaining compatibility with standard coupling reagents. The aromatic benzoic acid group provides potential for further functionalization or conjugation. This derivative is particularly useful in constructing complex peptides requiring orthogonal protection strategies, ensuring high purity and yield in synthetic workflows. Its stability under typical SPPS conditions makes it a reliable intermediate for research-scale and industrial peptide production.
3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid structure
2171952-69-3 structure
Product Name:3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid
CAS No:2171952-69-3
MF:C28H28N2O5
MW:472.532327651978
CID:5814657
PubChem ID:165548010
Update Time:2025-06-26

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid
    • 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
    • EN300-1517532
    • 2171952-69-3
    • Inchi: 1S/C28H28N2O5/c1-18(15-26(31)29-14-13-19-7-6-8-20(16-19)27(32)33)30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,16,18,25H,13-15,17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: KQCSUMDNZRWGCU-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)CC(NCCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.19982200g/mol
  • Monoisotopic Mass: 472.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1517532-0.05g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
0.05g
$2829.0 2023-06-05
Enamine
EN300-1517532-0.1g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
0.1g
$2963.0 2023-06-05
Enamine
EN300-1517532-0.25g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
0.25g
$3099.0 2023-06-05
Enamine
EN300-1517532-0.5g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
0.5g
$3233.0 2023-06-05
Enamine
EN300-1517532-1.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
1g
$3368.0 2023-06-05
Enamine
EN300-1517532-2.5g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
2.5g
$6602.0 2023-06-05
Enamine
EN300-1517532-5.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
5g
$9769.0 2023-06-05
Enamine
EN300-1517532-10.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
10g
$14487.0 2023-06-05
Enamine
EN300-1517532-50mg
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
50mg
$768.0 2023-09-27
Enamine
EN300-1517532-100mg
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}benzoic acid
2171952-69-3
100mg
$804.0 2023-09-27

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid

Professional Introduction to 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic Acid (CAS No. 2171952-69-3)

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid, identified by its CAS number 2171952-69-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core appended with a butanamidoethyl side chain. The side chain itself is further functionalized with an amino group that is protected by a methoxycarbonyl (Moc) group, and it is linked to a fluorine-containing heterocycle, specifically 9H-fluoren-9-yl. Such structural features not only contribute to the compound's unique chemical properties but also open up diverse possibilities for its biological activity and therapeutic applications.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often found in various drugs due to its ability to interact with biological targets in multiple ways. Its aromatic ring can engage in π-stacking interactions with biomolecules, while the carboxylic acid group can participate in hydrogen bonding, making it a versatile component in drug design. In the case of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid, the benzoic acid unit serves as the backbone for further functionalization, allowing for the integration of additional pharmacological functionalities.

The butanamidoethyl side chain introduces an amide linkage, which is another common pharmacophore in drug molecules. Amides are known for their ability to enhance solubility and bioavailability of drugs, and they can also participate in hydrogen bonding interactions. The presence of the amino group within this side chain suggests potential for further derivatization, such as coupling with other biomolecules or introducing additional functional groups to modulate biological activity.

The fluorine-containing heterocycle, specifically 9H-fluoren-9-yl, adds another layer of complexity to the compound's structure. Fluorene derivatives are frequently used in pharmaceuticals due to their favorable physicochemical properties, such as high lipophilicity and metabolic stability. The methoxycarbonyl protection of the amino group indicates that this compound may be used as an intermediate in the synthesis of more complex molecules, where the Moc group can be later removed under specific conditions to reveal the free amino group for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction patterns between 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid and various biological targets. This has led to the discovery of novel pharmacological activities that were not previously recognized.

In particular, studies have shown that compounds containing fluorene moieties can exhibit potent activity against certain enzymes and receptors involved in cancer progression. The structural features of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid, including its benzoic acid core and fluorene-appended side chain, make it a promising candidate for further investigation as an anti-cancer agent. Preliminary computational studies suggest that this compound may interact with enzymes such as kinases and proteases, which are critical targets in cancer therapy.

Additionally, the presence of the amide linkage and the protected amino group provides opportunities for developing prodrugs or conjugates that can enhance targeted delivery to specific tissues or cells. This approach could improve therapeutic efficacy while minimizing side effects associated with systemic administration.

The synthesis of such complex molecules requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks with greater efficiency and precision. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in the preparation of large-scale batches of these compounds for preclinical studies.

The growing interest in fluorinated compounds stems from their unique electronic properties and their ability to modulate biological activity through steric and electronic effects. Fluorine atoms can influence metabolic stability by affecting electron density distribution around a molecule, leading to improved bioavailability. Furthermore, fluorine-containing groups can enhance binding affinity by participating in non-covalent interactions such as halogen bonding.

In conclusion, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}benzoic acid (CAS No. 2171952-69-3) represents a structurally sophisticated molecule with potential applications in pharmaceutical research and development. Its unique combination of pharmacophores—benzoic acid, butanamidoethyl side chain, protected amino group, and fluorene moiety—makes it an intriguing candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and computational biology, this compound holds promise for contributing to next-generation treatments targeting various diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.